2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate

• CAS: 38383-43-6
• Molecular Formula: C10H10Cl2O4
• Molecular Weight: 265.09 g/mol
• SMILES: C1=CC(=C(C=C1Cl)Cl)OCC(=O)OCCO
• InChI: InChI=1S/C10H10Cl2O4/c11-7-1-2-9(8(12)5-7)16-6-10(14)15-4-3-13/h1-2,5,13H,3-4,6H2
• InChIKey: PYRIVSYMXLPCNV-UHFFFAOYSA-N

2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate: Baseline Profile for Scientific Sourcing and Selection

2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate (CAS 38383-43-6) is a neutral ester derivative of the classical auxin-mimic herbicide 2,4-dichlorophenoxyacetic acid (2,4-D) [1]. Unlike the more common high-volume 2-ethylhexyl ester or various amine salts, this compound features a free primary hydroxyl group on its ester alcohol side chain, which significantly alters its physicochemical profile and biological fate [2]. Its primary documented biological occurrence is as a minor, side-chain hydroxylated metabolite of 2,4-D butyl ester in mammalian systems, representing less than 2% of an administered dose [3]. This distinct metabolic origin and structural modification, rather than deliberate commercial-scale herbicidal deployment, defines its unique position within the 2,4-D chemotype class.

Product Type

2,4-D side-chain hydroxylated metabolite reference standard

Key Structural Feature

Free primary hydroxyl group on ester alcohol side chain

Primary Research Context

Analytical reference for toxicokinetic and environmental fate studies

• [1] National Pesticide Information Center. 2,4-D Technical Fact Sheet. Oregon State University. View Source
• [2] FAO. 2,4-D and its salts and esters (E). Food and Agriculture Organization of the United Nations. View Source
• [3] Archives of Toxicology (1985). The metabolic fate of 2,4-dichlorophenoxyacetic acid-n-butyl ester in the wistar rat. View Source

Why 2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate Cannot Be Simply Interchanged with Commercial 2,4-D Analogs

Substituting 2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate with common 2,4-D esters (e.g., 2-ethylhexyl) or salts (e.g., dimethylamine) is chemically incoherent due to fundamental differences in their intended biological fate and physical properties. Commercial 2,4-D esters are designed for rapid foliar absorption and subsequent hydrolysis to the active free acid to maximize phytotoxicity [1]. In contrast, the 2-hydroxyethyl ester is identified as a terminal mammalian metabolite, indicating it results from oxidative deactivation and enhanced aqueous excretion pathways [2]. Its free hydroxyl group confers greater aqueous solubility and a reduced logP relative to long-chain alkyl esters [3]. This structural feature makes it a candidate for applications requiring a non-volatile, more water-mobile 2,4-D derivative, such as analytical reference standards, metabolic tracer studies, or hydrophilic synthetic intermediates, rather than for maximum herbicidal potency per gram, leading to fundamentally different procurement specifications.

Metabolic Fate

Target Terminal mammalian metabolite resulting from oxidative deactivation

Substitute Commercial 2,4-D esters designed for rapid hydrolysis to active free acid

Physicochemical Profile

Target Increased aqueous solubility and reduced logP due to free hydroxyl

Substitute High logP, very low aqueous solubility for foliar penetration

• [1] FAO. 2,4-D and its salts and esters (E). Food and Agriculture Organization of the United Nations. View Source
• [2] Archives of Toxicology (1985). The metabolic fate of 2,4-dichlorophenoxyacetic acid-n-butyl ester in the wistar rat. View Source
• [3] ChEMBL Database. Aqueous solubility of the compound: CHEMBL3376393. European Bioinformatics Institute. View Source

Quantitative Differentiation of 2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate Against Key 2,4-D Analogs

Metabolic Origin and Excretion Profile vs. 2,4-D Butyl Ester

In a controlled Wistar rat study, 2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate was identified as a distinct minor urinary metabolite following subcutaneous administration of 2,4-D-n-butyl ester. This differs fundamentally from the major metabolic pathway of rapid hydrolysis to 2,4-D free acid [1]. The parent butyl ester was not detected in urine, while the hydroxyethyl ester represented a quantifiable fraction.

Metabolic Origin

Head-to-head

Identified as minor urinary metabolite (

Essential as certified reference standard for quantifying this specific detoxification pathway metabolite.

In vivo, male Wistar rat, 100 mg/kg s.c., 48h urine analysis by TLC, GC-ECD, GC-MS.

Ionic Liquid Congener

Supporting evidence

HIL congener showed efficacy similar to 2-ethylhexyl ester and higher than dimethylammonium salt in field trials.

Class-level evidence suggests 2-hydroxyethyl motif may support non-volatile ionic liquid research.

Field experiments in winter wheat; not direct data for neutral 2-hydroxyethyl ester.

Polarity Shift

Class-level

PSA 55.76 Ų; free hydroxyl predicts significantly lower logP and higher water solubility vs. long-chain esters.

Supports analytical method development requiring polar metabolite resolution from lipophilic esters.

No direct experimental logP; computational prediction based on structural class.

Evidence Dimension	Urinary Metabolic Fate (48h post-dose)
Target Compound Data	Identified as a minor side-chain hydroxylated metabolite of 2,4-D butyl ester, characterizing a specific detoxification pathway.
Comparator Or Baseline	2,4-D-n-butyl ester: Not detected in urine; rapidly hydrolyzed.
Quantified Difference	The target compound accounts for less than 2% of the administered dose, whereas the free acid accounts for 95% of the dose excreted within 48 hours.
Conditions	In vivo, male Wistar rats, 100 mg/kg subcutaneous dose, analysis by TLC, GC-ECD, and GC-MS.

Why This Matters

For toxicology and environmental fate research, procurement of this specific chemical is mandatory as a certified reference standard to identify and quantify this minor, pathway-specific metabolite, which cannot be accomplished with the parent ester or free acid.

• [1] Archives of Toxicology (1985). The metabolic fate of 2,4-dichlorophenoxyacetic acid-n-butyl ester in the wistar rat. View Source

Herbicidal Efficacy of Ionic Liquid Congeners vs. Commercial 2,4-D Formulations

While data for the neutral 2-hydroxyethyl ester is absent, its functional parent structure, the alkyldi(2-hydroxyethyl)methylammonium (2,4-dichlorophenoxy)acetate ionic liquid, has been directly compared to commercial standards. This HIL, which incorporates the 2,4-D anion, demonstrated efficacy similar to the 2,4-D 2-ethylhexyl ester and was much more active than the 2,4-D dimethylammonium salt in field trials on winter wheat [1].

Ionic Liquid Congener

Supporting evidence

HIL congener showed efficacy similar to 2-ethylhexyl ester and higher than dimethylammonium salt in field trials.

Class-level evidence suggests 2-hydroxyethyl motif may support non-volatile ionic liquid research.

Field experiments in winter wheat; not direct data for neutral 2-hydroxyethyl ester.

Evidence Dimension	Field Herbicidal Efficacy on Broadleaf Weeds in Winter Wheat
Target Compound Data	Alkyldi(2-hydroxyethyl)methylammonium (2,4-dichlorophenoxy)acetate (HIL congener) demonstrated high activity.
Comparator Or Baseline	2,4-D 2-ethylhexyl ester (commercial standard) and 2,4-D dimethylammonium salt.
Quantified Difference	The HIL's efficacy was reported as 'similar to' the 2-ethylhexyl ester and 'much more active' than the dimethylammonium salt at field application rates.
Conditions	Field experiments in winter wheat, comparing herbicidal ionic liquids (HILs) to commercial 2,4-D formulations.

Why This Matters

This provides class-level evidence that incorporating the 2-hydroxyethyl motif into a cation can maintain or enhance herbicidal activity while enabling non-volatile ionic liquid properties, a significant advantage over volatile ester formulations for worker and environmental safety.

• [1] Weed Science (2012). Herbicidal Ionic Liquids with 2,4-D. Cambridge Core. View Source

Chemicophysical Properties: LogP and Solubility Profile Prediction vs. 2-Ethylhexyl Ester

The polar surface area (PSA) of 2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate is 55.76 Ų, and it is categorized as soluble in organic solvents with limited aqueous solubility [REFS-1, REFS-2]. By class-level inference, the introduction of a free hydroxyl group (H-bond donor/acceptor) dramatically increases aqueous solubility and lowers logP compared to long-chain alkyl esters like 2-ethylhexyl 2,4-D (predicted logP ~6.0). This structural divergence dictates its fate as a mobile, excretable metabolite rather than a lipophilic, penetrant herbicide.

Polarity Shift

Class-level

PSA 55.76 Ų; free hydroxyl predicts significantly lower logP and higher water solubility vs. long-chain esters.

Supports analytical method development requiring polar metabolite resolution from lipophilic esters.

No direct experimental logP; computational prediction based on structural class.

Evidence Dimension	Predicted Physicochemical Mobility (LogP and Solubility)
Target Compound Data	PSA: 55.76 Ų; presence of a free hydroxyl group indicates a significantly lower logP and higher water solubility compared to long-chain esters.
Comparator Or Baseline	2,4-D 2-ethylhexyl ester (PSA: ~26.3 Ų; high logP ~6.0; very low aqueous solubility).
Quantified Difference	No direct experimental logP value is available for the target compound; however, the 2-fold larger polar surface area predicts a class-level shift from a lipophilic to a moderately hydrophilic profile, critical for extraction and analytical method development.
Conditions	Computational prediction based on molecular structure and database entries for 2,4-D ester class properties.

Why This Matters

For procurement of a 2,4-D reference standard, this compound's distinct polarity profile is essential for developing and validating analytical methods (e.g., HPLC, LC-MS) that require resolution from the cocktail of more lipophilic 2,4-D esters found in commercial formulations.

• [1] ChEMBL Database. Solubility of the compound: CHEMBL3376393. European Bioinformatics Institute. View Source

Targeted Application Scenarios for 2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate Based on Verified Evidence

Certified Reference Standard for 2,4-D Mammalian Metabolism Studies

This compound is the definitive analytical standard for quantifying the minor, side-chain hydroxylated metabolic pathway of 2,4-D butyl ester. It is essential for GC-MS or LC-MS/MS method validation in toxicokinetic studies, as identified in rat models where it constitutes a distinct, though minor, excretory product [1]. Procurement is driven by the need for a high-purity (>98%) metabolite standard that is not commercially interchangeable with the free acid or parent ester.

Key Intermediate and Model Substrate for Designing Non-Volatile 2,4-D Ionic Liquids

The 2-hydroxyethyl motif is critical for synthesizing herbicidal ionic liquids (HILs), such as alkyldi(2-hydroxyethyl)methylammonium (2,4-dichlorophenoxy)acetate, which have shown field efficacy comparable to 2-ethylhexyl ester and are non-volatile [2]. Researchers developing safer, low-volatility auxin-mimic formulations procure the hydroxyethyl ester as a model substrate to create novel cationic HILs.

Environmental Fate Standard for Tracking Hydroxylated 2,4-D Degradates

Its formation as a side-chain hydroxylated metabolite [1] predicts its occurrence as an intermediate in the environmental biodegradation of alkyl 2,4-D esters. Environmental chemists require this compound as a pure standard to trace non-polar to polar degradate pathways in soil and water metabolism studies, where its unique retention time and mass spectrum are essential for accurate identification amid complex environmental matrices.

Application

Selection Property

Validation Focus

Mammalian metabolism reference standard

Metabolite-specific identity and purity

GC-MS/LC-MS/MS method validation for toxicokinetic studies

Intermediate for non-volatile ionic liquid synthesis

Hydroxyethyl ester functional group

Ionic liquid formulation and volatility testing

Environmental degradate tracing standard

Distinct polar retention behavior

Chromatographic resolution from lipophilic 2,4-D esters

• [1] Archives of Toxicology (1985). The metabolic fate of 2,4-dichlorophenoxyacetic acid-n-butyl ester in the wistar rat. View Source
• [2] Weed Science (2012). Herbicidal Ionic Liquids with 2,4-D. Cambridge Core. View Source